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In the realm of pharmaceutical and cosmetic formulations, the stability of emulsions is a critical

parameter dictating product efficacy, shelf-life, and aesthetic appeal. Carbomers, high

molecular weight polymers of acrylic acid, are widely employed as gelling agents, thickeners,

and stabilizers in these systems. This guide provides a detailed comparison of two commonly

used grades, Carbomer 934 and Carbomer 941, focusing on their performance in stabilizing

emulsions, supported by experimental data.

Structural Differences and General Properties
Carbomer 934 and Carbomer 941, while both are cross-linked polyacrylic acid polymers, differ

in their cross-linking agent. Carbomer 934 is cross-linked with allyl ethers of sucrose, whereas

Carbomer 941 utilizes allyl ethers of pentaerythritol.[1][2] This subtle structural variation

influences their rheological properties and, consequently, their stabilizing capabilities in

emulsion systems.

Carbomer 934 is characterized by its short flow properties and is well-suited for creating high-

viscosity creams and lotions.[3] In contrast, Carbomer 941 is designed for systems requiring

lower viscosity while still providing excellent emulsion and suspension stability.[4][5][6]

Experimental Comparison of Emulsion Stability
A key study comparing the physical stability of ketoconazole microemulsions thickened with

Carbomer 934 and Carbomer 941 provides valuable insights into their relative performance.[1]
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[2][7][8] The study evaluated various stability parameters over an eight-week period at

controlled temperatures (4°C, 25-30°C, and 40°C).

Data on Physical Stability Parameters
The following tables summarize the key findings from the comparative study at varying

concentrations (0.15% and 0.25%) of each Carbomer.

Table 1: Viscosity of Ketoconazole Microemulsions with Carbomer 934 and Carbomer 941

Formulation Initial Viscosity (cps)

0.15% Carbomer 934 4,364

0.25% Carbomer 934 46,197

0.15% Carbomer 941
Not specified in detail, but generally lower than

934 at the same concentration[9]

0.25% Carbomer 941
Not specified in detail, but generally lower than

934 at the same concentration[9]

Note: The study mentions that the viscosity of the microemulsion without a thickener was 1,268

cps.[1]

Table 2: Particle Size of Ketoconazole Microemulsions with Carbomer 934 and Carbomer 941

Formulation General Finding

Carbomer 934

Emulsions with Carbomer 934 exhibited a

smaller particle size compared to those with

Carbomer 941 at the same concentration.[1]

Carbomer 941

Showed a significant difference in particle size

when stored at different temperatures, which

was not observed with Carbomer 934.[1][2]

Table 3: Surface Tension of Ketoconazole Microemulsions with Carbomer 934 and Carbomer

941
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Formulation General Finding

Carbomer 934

Microemulsions with Carbomer 934

demonstrated stronger surface tension than

those with Carbomer 941.[1]

Carbomer 941
Exhibited lower surface tension compared to

Carbomer 934.[1]

Based on the comprehensive evaluation, the research concluded that a 0.15% concentration of

Carbomer 934 provided better overall physical stability to the ketoconazole microemulsion

compared to Carbomer 941, considering the effects of temperature and storage duration.[1][2]

[7][8]

Experimental Protocols
The following are the detailed methodologies employed in the key comparative study to assess

emulsion stability.

1. Preparation of the Microemulsion Gel:

A ketoconazole microemulsion was prepared using virgin coconut oil as the oil phase.

Carbomer 934 or Carbomer 941 was added as a thickening agent at concentrations of

0.15% and 0.25%.

The mixture was stirred until a homogenous gel was formed.

2. Stability Testing:

The prepared microemulsion gels were stored for eight weeks under three different

temperature conditions: 4°C, 25-30°C (room temperature), and 40°C.[1][2]

Samples were withdrawn at predetermined time intervals for analysis.

3. Physical Stability Assessment:

Organoleptic Observation: Visual inspection for any changes in color, odor, and consistency.
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pH Measurement: The pH of the samples was measured using a calibrated pH meter.

Viscosity Measurement: A viscometer was used to determine the viscosity of the emulsion

gels.

Particle Size and Zeta Potential Analysis: Particle size and zeta potential were measured to

assess the stability of the dispersed phase.[1][2]

Surface Tension Measurement: The surface tension of the formulations was determined

using a tensiometer.[1]

Experimental Workflow for Emulsion Stability
Evaluation
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Caption: Experimental workflow for comparing the stability of emulsions stabilized with

Carbomer 934 and Carbomer 941.

Conclusion
The selection between Carbomer 934 and Carbomer 941 for stabilizing emulsions depends on

the desired final product characteristics. Experimental evidence suggests that for applications

requiring higher viscosity and robust physical stability, particularly in terms of particle size

consistency across varying temperatures, Carbomer 934 at a low concentration (e.g., 0.15%)

is a superior choice.[1][2] Conversely, Carbomer 941 is more suitable for formulations where

lower viscosity is desired, although it may exhibit greater sensitivity to temperature-induced

changes in particle size.[1][4] This comparative guide, based on available experimental data,

provides a foundational understanding for researchers and formulation scientists in making an

informed decision for their specific emulsion systems.
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To cite this document: BenchChem. [A Comparative Analysis of Carbomer 934 and
Carbomer 941 in Emulsion Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047073#comparing-the-stability-of-carbomer-934-
and-carbomer-941-in-emulsions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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